Cas no 16668-45-4 (α-Chloro-3,5,7-Trimethyl-1-Adamantaneacetic Acid)

• Product Name: α-Chloro-3,5,7-Trimethyl-1-Adamantaneacetic Acid
• CAS No: 16668-45-4
• MF: C₁₅H₂₃ClO₂
• MW: 270.794924020767
• CID: 200749
• PubChem ID: 274130
• Update Time: 2025-09-26

α-Chloro-3,5,7-Trimethyl-1-Adamantaneacetic Acid Chemical and Physical Properties

Names and Identifiers

• 2-chloro-2-(3,5,7-trimethyl-1-adamantyl)acetic acid
• ALPHA-CHLORO-3,5,7-TRIMETHYL-1-ADAMANTANEACETIC ACID
• Tricyclo[3.3.1.13,7]decane-1-aceticacid, a-chloro-3,5,7-trimethyl-
• 3.5.7-Trimethyl-1-adamantan-chloressigsaeure
• AC1L6U1Q
• AC1Q2QCU
• AC1Q5S0B
• AR-1I1940
• chlor(3,5,7-trimethyladamantan-1-yl)essigs
• CTK8H1910
• NSC119925
• AIPDCMZNOXKOBM-UHFFFAOYSA-N
• 2-Chloro-2-(3,5,7-triMethyladaMantan-1-yl)acetic acid
• AKOS022181700
• C15H23ClO2
• NSC-119925
• ALPHA-CHLORO-3,5,7-TRIMETHYL-1-ADAMANTANEACETICACID
• 16668-45-4
• DTXSID50297983
• α-Chloro-3,5,7-Trimethyl-1-Adamantaneacetic Acid

• Inchi： 1S/C15H23ClO2/c1-12-4-13(2)6-14(3,5-12)9-15(7-12,8-13)10(16)11(17)18/h10H,4-9H2,1-3H3,(H,17,18)
• InChI Key： AIPDCMZNOXKOBM-UHFFFAOYSA-N
• SMILES： ClC(C(=O)O)C12CC3(C)CC(C)(CC(C)(C3)C1)C2

Computed Properties

• Exact Mass: 270.13879
• Monoisotopic Mass: 270.139
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 357
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• Color/Form: Not available
• Density: 1.6±0.1 g/cm3
• Melting Point: 279-281 °C
• Boiling Point: 454.9±48.0 °C at 760 mmHg
• Flash Point: 228.9±29.6 °C
• Refractive Index: 1.564
• PSA: 37.3
• Vapor Pressure: 0.0±1.1 mmHg at 25°C

α-Chloro-3,5,7-Trimethyl-1-Adamantaneacetic Acid Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Alpha-halocarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Alpha-halocarboxylic acids and derivatives Alpha-halocarboxylic acids